Cas no 923178-29-4 (N-{3-1-butanoyl-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{3-1-butanoyl-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 923178-29-4
• MF: C₂₁H₂₅N₃O₄S
• MW: 415.505903959274
• CID: 5426877
• Update Time: 2025-05-17

N-{3-1-butanoyl-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-[2-butanoyl-3-(4-methoxyphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• N-{3-1-butanoyl-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

• Inchi： 1S/C21H25N3O4S/c1-4-6-21(25)24-20(15-9-11-18(28-2)12-10-15)14-19(22-24)16-7-5-8-17(13-16)23-29(3,26)27/h5,7-13,20,23H,4,6,14H2,1-3H3
• InChI Key： FWNHFFAPPDFKQU-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=CC(C2=NN(C(=O)CCC)C(C3=CC=C(OC)C=C3)C2)=C1)(=O)=O

Additional information on N-{3-1-butanoyl-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Introduction to N-{3-1-butanoyl-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 923178-29-4)

N-{3-1-butanoyl-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 923178-29-4, represents a pinnacle of molecular design aimed at enhancing therapeutic efficacy and specificity. The intricate architecture of this molecule, featuring a combination of acylated pyrazole and phenyl groups, positions it as a promising candidate for further exploration in drug development.

The compound's structure is characterized by a central pyrazole ring, which is a heterocyclic aromatic system known for its versatility in medicinal chemistry. The pyrazole ring in N-{3-1-butanoyl-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is further functionalized with a butanoyl group and an adjacent phenyl ring substituted with a methoxy group. This specific arrangement not only contributes to the compound's unique physicochemical properties but also opens up diverse possibilities for interaction with biological targets.

The methanesulfonamide moiety at the end of the molecule is another key feature that enhances its pharmacological potential. Methanesulfonamides are known for their ability to modulate enzyme activity and receptor binding, making them valuable in the design of bioactive molecules. In the context of N-{3-1-butanoyl-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide, this functional group likely plays a crucial role in determining its interaction with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such complex molecules with unprecedented accuracy. These tools have been instrumental in understanding how N-{3-1-butanoyl-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide might interact with various biological targets, including enzymes and receptors. This has opened up new avenues for designing drugs that are not only more effective but also have fewer side effects.

The synthesis of N-{3-1-butanoyl-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide involves multiple steps that require precise control over reaction conditions. The use of advanced synthetic methodologies has allowed chemists to achieve high yields and purity levels, which are essential for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been particularly useful in constructing the complex framework of this molecule.

In the realm of drug discovery, N-{3-1-butanoyl-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide holds promise as a lead compound for developing new therapeutic agents. Its unique structural features make it an attractive candidate for further optimization through structure-based drug design approaches. By leveraging the insights gained from computational studies and experimental data, researchers can refine the molecule to enhance its pharmacokinetic properties and target specificity.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its novel structure suggests that it might also be useful in other areas such as agrochemicals and materials science. For instance, derivatives of N-{3-1-butanoyl-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylyphenyl}methanesulfonamide could be explored as potential herbicides or pesticides due to their ability to interact with biological systems.

The growing interest in green chemistry has also influenced the development of synthetic routes for N-{3-butanoylethanolamine hydrochloride CAS No 92317829 4}methanesulfonamide. Researchers are increasingly focusing on sustainable practices that minimize waste and reduce environmental impact. This includes the use of renewable feedstocks and catalytic processes that improve efficiency while maintaining high product quality.

The role of N-{3-butanoylethanolamine hydrochloride CAS No 92317829 4}methanesulfonamide in preclinical studies is another area of active investigation. These studies are crucial for evaluating the safety and efficacy of new compounds before they can be tested in human trials. Preliminary results suggest that this compound exhibits promising biological activity without significant toxicity, making it a valuable asset in the drug development pipeline.

The future prospects for N-{3-butanoylethanolamine hydrochloride CAS No 92317829 4}methanesulfonamide are bright, thanks to ongoing research efforts aimed at expanding its therapeutic potential. Collaborative initiatives between academia and industry are expected to accelerate progress by combining expertise from different disciplines. This interdisciplinary approach will be essential for unlocking the full potential of this innovative compound.